Cas no 1343191-88-7 (ethyl 4-amino-5-phenylpentanoate)

• Product Name: ethyl 4-amino-5-phenylpentanoate
• CAS No: 1343191-88-7
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6022489
• PubChem ID: 64144841
• Update Time: 2025-10-22

ethyl 4-amino-5-phenylpentanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-amino-5-phenylpentanoate
• Benzenepentanoic acid, γ-amino-, ethyl ester
• EN300-10449735
• AKOS013462937
• 1343191-88-7

• Inchi： 1S/C13H19NO2/c1-2-16-13(15)9-8-12(14)10-11-6-4-3-5-7-11/h3-7,12H,2,8-10,14H2,1H3
• InChI Key： MFDPJBJAYREEIC-UHFFFAOYSA-N
• SMILES： C1(CC(N)CCC(OCC)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.042±0.06 g/cm3(Predicted)
• Boiling Point: 335.6±35.0 °C(Predicted)
• pka: 9.95±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 4-amino-5-phenylpentanoate

Ethyl 4-Amino-5-Phenylpentanoate: A Comprehensive Overview

Ethyl 4-amino-5-phenylpentanoate, also known by its CAS number 1343191-88-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of pentanoic acid, with an ethyl ester group and a phenyl substituent at the fifth carbon position. The presence of the amino group at the fourth carbon adds complexity to its structure, making it a versatile molecule for various applications.

Recent studies have highlighted the potential of ethyl 4-amino-5-phenylpentanoate in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The phenyl group in its structure contributes to its aromaticity, which is often associated with enhanced stability and bioavailability in pharmaceutical agents.

The synthesis of ethyl 4-amino-5-phenylpentanoate involves a multi-step process that typically includes nucleophilic substitution and esterification reactions. Scientists have optimized these steps to achieve high yields and purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical standards. The use of advanced catalysts and reaction conditions has further improved the efficiency of its production.

Ethyl 4-amino-5-phenylpentanoate has shown promise in preclinical studies as a potential therapeutic agent for neurodegenerative diseases. Its ability to cross the blood-brain barrier and interact with key enzymes involved in neuronal protection has made it a subject of intense research. Studies conducted in animal models have demonstrated its efficacy in reducing oxidative stress and inflammation, which are hallmark features of conditions such as Alzheimer's disease.

In addition to its pharmacological applications, ethyl 4-amino-5-phenylpentanoate has also found use in materials science. Its unique chemical structure allows it to serve as a building block for the synthesis of advanced polymers and coatings with tailored properties. Researchers have explored its potential in creating biodegradable materials, which are increasingly sought after in sustainable manufacturing practices.

The environmental impact of ethyl 4-amino-5-phenylpentanoate has also been a topic of recent investigations. Studies have focused on its biodegradability and toxicity profiles to ensure that its use does not pose risks to ecosystems. Preliminary findings suggest that it degrades efficiently under aerobic conditions, minimizing its environmental footprint.

In conclusion, ethyl 4-amino-5-phenylpentanoate (CAS No. 1343191-88-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its structural features make it an attractive candidate for drug development, materials science, and environmental studies. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing technological and medical innovations.